Cas no 1218790-80-7 (6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid)

• Product Name: 6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid
• CAS No: 1218790-80-7
• MF: C₁₁H₁₇BN₂O₄
• MW: 252.074682950974
• MDL: MFCD12756422
• CID: 841617
• Update Time: 2025-06-08

6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 6-(BOC-METHYLAMINO)PYRIDINE-3-BORONIC ACID
• (6-((tert-Butoxycarbonyl)(methyl)amino)pyridin-3-yl)boronic acid
• [6-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridin-3-yl]boronic acid
• 6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid

• MDL： MFCD12756422
• Inchi： 1S/C11H17BN2O4/c1-11(2,3)18-10(15)14(4)9-6-5-8(7-13-9)12(16)17/h5-7,16-17H,1-4H3
• InChI Key： YUYFBQXOHVMJOA-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(B(O)O)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.12800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 82.89000
• LogP: 0.13270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid

Introduction to 6-(tert-Butoxycarbonyl(methyl)amino)pyridin-3-ylboronic Acid (CAS No. 1218790-80-7)

6-(tert-Butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid (CAS No. 1218790-80-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound, also known as Boc-MeAmp-PyB(OH)2, is a boronic acid derivative with a tert-butoxycarbonyl (Boc) protecting group and a methylamino functionality. Its unique structure and properties make it an essential building block in the synthesis of various bioactive molecules, particularly in the development of targeted therapies and drug discovery.

The chemical structure of 6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid consists of a pyridine ring substituted with a boronic acid group at the 3-position and a tert-butoxycarbonyl(methyl)amino group at the 6-position. The Boc protecting group ensures the stability of the amino functionality during synthetic manipulations, while the boronic acid moiety facilitates its use in Suzuki-Miyaura coupling reactions, a widely employed method for carbon-carbon bond formation in organic synthesis.

Recent advancements in the field have highlighted the importance of 6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used as a key intermediate in the synthesis of small molecules targeting specific enzymes and receptors involved in various diseases, including cancer and neurodegenerative disorders. The ability to fine-tune the chemical structure through functional group modifications allows researchers to optimize the pharmacological properties of these molecules, such as their potency, selectivity, and bioavailability.

In addition to its applications in drug discovery, 6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid has also been utilized in the development of diagnostic tools and imaging agents. Its boronic acid functionality can be conjugated with various biomolecules, such as antibodies and peptides, to create targeted probes for molecular imaging techniques like positron emission tomography (PET) and magnetic resonance imaging (MRI). These probes enable non-invasive visualization and monitoring of biological processes at the molecular level, providing valuable insights into disease mechanisms and treatment responses.

The synthesis of 6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid typically involves multi-step procedures that ensure high purity and yield. One common synthetic route involves the reaction of 6-amino-pyridine-3-boronic acid with tert-butyl dicarbonate to introduce the Boc protecting group, followed by methylation to form the methylamino functionality. The resulting compound can then be further modified or coupled with other building blocks to generate a wide range of derivatives with diverse biological activities.

The stability and reactivity of 6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid make it an attractive candidate for use in high-throughput screening (HTS) campaigns. HTS is a powerful technique used in drug discovery to rapidly identify lead compounds with desired biological activities from large libraries of chemical entities. By incorporating this compound into HTS assays, researchers can efficiently screen for potential hits that can be further optimized into drug candidates.

In conclusion, 6-(tert-butoxycarbonyl(methyl)amino)pyridin-3-ylboronic acid (CAS No. 1218790-80-7) is a valuable compound with broad applications in medicinal chemistry and chemical biology. Its unique chemical structure and functional groups provide a solid foundation for the development of novel therapeutic agents, diagnostic tools, and imaging agents. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation and improving patient outcomes across various medical fields.